5-bromo-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H13BrN2O3S2/c1-2-23-12-5-3-4-10-8-13(24-16(10)12)11-9-25-18(20-11)21-17(22)14-6-7-15(19)26-14/h3-9H,2H2,1H3,(H,20,21,22)
• InChI Key: VHKZYIXUTZKDRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(S4)Br
• Molecular Formula: C18H13BrN2O3S2
• Molecular Weight: 449.3 g/mol

Description

Thiophene and its substituted derivatives are a class of heterocyclic compounds with applications in medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Benzofuran is another component of the compound, which is also a significant scaffold for antimicrobial agents.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. Unfortunately, the specific molecular structure of “5-bromo-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide” is not available in the search results.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “this compound” are not available in the search results.

Scientific Research Applications

Importance in Medicinal Chemistry

5-bromo-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide is a compound that embodies a fusion of several heterocyclic structures, notably including furan, thiophene, and benzofuran moieties. These structural components are prominent in the realm of drug design due to their presence in bioactive molecules, underscoring the compound's significance in medicinal chemistry (Ostrowski, 2022).

Potential in Cancer Research

The compound's structural analogy to thiophene-based derivatives, known for their biological activities, suggests potential relevance in cancer research. For instance, thiophene analogs of certain carcinogens have shown activity profiles consistent with potential carcinogenicity, although their real-world implications in vivo remain a subject of discussion (Ashby et al., 1978). Additionally, the compound's resemblance to benzothiazoles, recognized for a broad spectrum of biological activities, further hints at its potential in medicinal chemistry (Rosales-Hernández et al., 2022).

Environmental Considerations

While the primary focus is on medicinal applications, it's worth noting the broader context of compounds with similar structures. Brominated compounds, including brominated flame retardants, have raised environmental concerns due to their potential toxicity and persistence in the environment. Studies have emphasized the need for ongoing research into the occurrence, environmental fate, and toxic effects of such compounds, highlighting the compound's relevance beyond just medicinal chemistry (Zuiderveen et al., 2020).